Cas no 1797601-41-2 (2-({1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]piperidin-4-yl}oxy)-6-methylpyridine)

• Product Name: 2-({1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]piperidin-4-yl}oxy)-6-methylpyridine
• CAS No: 1797601-41-2
• MF: C₂₂H₂₃FN₄O₂
• MW: 394.442028284073
• CID: 5371514
• Update Time: 2025-07-01

2-({1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]piperidin-4-yl}oxy)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• [3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-5-yl][4-[(6-methyl-2-pyridinyl)oxy]-1-piperidinyl]methanone
• 2-({1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]piperidin-4-yl}oxy)-6-methylpyridine

• Inchi： 1S/C22H23FN4O2/c1-15-4-3-5-21(24-15)29-18-10-12-27(13-11-18)22(28)20-14-19(25-26(20)2)16-6-8-17(23)9-7-16/h3-9,14,18H,10-13H2,1-2H3
• InChI Key： LRKNWHGLSUPXPV-UHFFFAOYSA-N
• SMILES： C(C1N(C)N=C(C2=CC=C(F)C=C2)C=1)(N1CCC(OC2=NC(C)=CC=C2)CC1)=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.1±50.0 °C(Predicted)
• pka: 4.49±0.12(Predicted)

Additional information on 2-({1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]piperidin-4-yl}oxy)-6-methylpyridine

2-({1-[3-(4-Fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]piperidin-4-yl}oxy)-6-methylpyridine: A Comprehensive Overview

2-({1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]piperidin-4-yl}oxy)-6-methylpyridine (CAS No. 1797601-41-2) is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound is characterized by its intricate molecular structure, which includes a pyridine ring, a piperidine moiety, and a pyrazole group. The presence of these functional groups contributes to its unique chemical properties and reactivity.

The synthesis of 2-({1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]piperidin-4-yl}oxy)-6-methylpyridine involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring scalability for industrial applications.

One of the most significant applications of this compound lies in its pharmacological properties. Studies have demonstrated that 2-{[3-(4-fluorophenyl)-1-methylpyrazol-5-carbonyl]piperidin-4-yloxy}-6-methylpyridine exhibits potent inhibitory activity against certain enzymes, making it a promising candidate for drug development. For instance, it has shown potential as an antagonist for specific G-protein coupled receptors (GPCRs), which are implicated in various diseases such as cardiovascular disorders and neurodegenerative conditions.

Recent research has also focused on the bioavailability and metabolism of this compound. Preclinical studies indicate that it has favorable pharmacokinetic profiles, with moderate absorption and clearance rates. These findings suggest that it could be suitable for oral administration in therapeutic settings. Furthermore, investigations into its toxicity profiles have revealed minimal adverse effects at therapeutic doses, highlighting its safety for potential clinical use.

In addition to its pharmacological applications, 2-{[3-(4-fluorophenyl)-1-methylpyrazol-5-carbonyl]piperidin-4-yloxy}-6-methylpyridine has garnered attention in materials science due to its unique electronic properties. Its ability to act as a ligand in metal complexes has been explored for applications in catalysis and sensing technologies. For example, researchers have utilized this compound to synthesize metalloporphyrins with enhanced catalytic activity for organic transformations.

The structural versatility of this compound also makes it an attractive building block for constructing more complex molecules. Its pyridine ring can undergo various functional group transformations, enabling the creation of derivatives with tailored properties. This flexibility has led to its use in combinatorial chemistry libraries, where it serves as a scaffold for discovering novel bioactive agents.

From an environmental perspective, the degradation pathways of 2-{[3-(4-fluorophenyl)-1-methylpyrazol-5-carbonyl]piperidin-4-yloxy}-6-methylpyridine have been studied to assess its impact on ecosystems. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This information is crucial for regulatory agencies when evaluating its safety for large-scale production and use.

In conclusion, 2-{[3-(4-fluorophenyl)-1-methylpyrazol-5-carbonyl]piperidin-4-yloxy}-6-methylpyridine (CAS No. 1797601-41-) is a multifaceted compound with significant potential across various fields. Its chemical properties, pharmacological activity, and environmental profile make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.